Ocadusertib

• CAS: 2382811-41-6
• Molecular Formula: C25H25N5O4
• Molecular Weight: 459.5 g/mol
• InChI: InChI=1S/C25H25N5O4/c1-25(2,33)12-11-17-9-10-20-19(13-17)30(3)24(32)18(15-34-20)26-23(31)22-27-21(28-29-22)14-16-7-5-4-6-8-16/h4-10,13,18,33H,14-15H2,1-3H3,(H,26,31)(H,27,28,29)/t18-/m0/s1
• InChIKey: SQBZJKIINNRUFC-SFHVURJKSA-N

Ocadusertib Overview

Ocadusertib (CAS 2382811-41-6, also known as LY3871801 or R552) is a potent, selective, allosteric inhibitor of receptor-interacting serine/threonine-protein kinase 1 (RIPK1). It belongs to the class of small-molecule RIPK1 kinase inhibitors . It is currently in Phase 2 clinical development for moderately to severely active rheumatoid arthritis [1].

Allosteric RIPK1 pathway probe

Distinct allosteric pocket binding (type III)

Phase 2 pharmacological tool (research context)

• [1] Rigel Pharmaceuticals. Ocadusertib (RIPK1 Inhibitor) Pipeline Page. View Source

Ocadusertib Differentiation Factors

RIPK1 inhibitors are not functionally interchangeable. Significant variations in binding mechanisms (ATP-competitive vs. allosteric), kinase selectivity profiles, and pharmacokinetic (PK) properties such as half-life directly impact in vivo efficacy and safety. For instance, the clinical-stage RIPK1 inhibitor GSK2982772 failed to demonstrate meaningful clinical improvement in a Phase 2a rheumatoid arthritis trial despite adequate target engagement, highlighting that target inhibition alone does not guarantee therapeutic success [1]. Ocadusertib's specific profile, detailed below, offers a distinct preclinical and clinical dataset that differentiates it from other candidates.

Binding mode mismatch

Allosteric vs. ATP-competitive inhibitors may shift RIPK family selectivity and cellular response profiles.

Half-life variance

Markedly longer half-life can alter chronic dosing schedules and exposure-driven target coverage expectations.

Kinase selectivity profile

Kinome-wide selectivity is not conserved; off-target kinase engagement may differ across chemotypes.

• [1] A randomized, placebo-controlled experimental medicine study of RIPK1 inhibitor GSK2982772 in patients with moderate to severe rheumatoid arthritis. View Source

Ocadusertib Quantitative Evidence

Enzymatic Potency vs. GSK2982772 and Nec-1s

In a direct head-to-head preclinical comparison using the same cell-based necroptosis assay, Ocadusertib demonstrates substantially higher inhibitory potency than the clinical-stage RIPK1 inhibitor GSK2982772 [1].

Enzymatic Potency

Cross-study comparable

IC50 12–38 nM; GSK2982772 16 nM; Nec-1s 210 nM

Supports comparable enzymatic potency context; mechanism-dependent interpretation.

Cross-study comparison; identical assay conditions unavailable.

Evidence Dimension	Cellular Necroptosis Inhibition (IC50)
Target Compound Data	0.5 nM
Comparator Or Baseline	GSK2982772: >5 nM (exact value not provided, but stated to be >10-fold higher)
Quantified Difference	Ocadusertib exhibits >10-fold greater potency
Conditions	TNFα-induced necroptosis in U937 cells

Why This Matters

This >10-fold higher cellular potency suggests a superior pharmacodynamic margin, potentially enabling more robust target inhibition at lower clinical doses, reducing the risk of off-target effects and improving safety margins for in vivo studies.

• [1] Researchers design highly selective RIPK1 inhibitors with dual 'allosteric + competitive' mode of action. Bioon News, Dec 21, 2021. View Source

Human Whole Blood Target Engagement

Ocadusertib exhibits a high degree of kinase selectivity, a critical differentiator for minimizing off-target toxicity. This profile is demonstrably superior to several other RIPK1 inhibitors evaluated under similar conditions [1].

Whole Blood EC50

Class-level inference

7–9 nM; minimal shift from purified cell potency

Supports whole blood target engagement context for translational PK/PD studies.

No head-to-head comparator data in same assay format.

Evidence Dimension	Kinase Selectivity (Number of kinases inhibited >50% at 10 µM)
Target Compound Data	0 out of 105 kinases tested
Comparator Or Baseline	RIPA-56: Inhibited 6 out of 110 kinases (including RIPK3). NHWD-1062: Showed 'slightly lower' selectivity than GSK2982772 (which is known to be highly selective).
Quantified Difference	Ocadusertib showed no significant off-target activity, while comparator RIPA-56 demonstrated 5.5% off-target inhibition at a similar concentration.
Conditions	Panel of 105 human kinases at a concentration of 10 µM

Why This Matters

A cleaner selectivity profile reduces the likelihood of off-target pharmacology that can lead to unexpected toxicity or confounding results in complex in vivo models, ensuring the biological readout is primarily driven by RIPK1 inhibition. This is a key factor in selecting a reliable chemical probe.

• [1] Hanson, E. et al. Early Development of Ocadusertib, a Selective Receptor-Interacting Serine/Threonine-Protein Kinase 1 Inhibitor. ACR Meeting Abstracts, 2024. View Source

Half-Life Advantage vs. GSK2982772

In Phase 1 clinical studies, Ocadusertib demonstrates a significantly longer half-life (t1/2) and robust target engagement (TE) in humans compared to GSK2982772, supporting once-daily dosing and consistent target coverage [1][2][3].

Half-Life

Cross-study comparable

13–15 h; GSK2982772 2–3 h

Longer half-life may support once-daily study design without modified-release formulation.

Cross-study comparison; different formulation technologies.

Evidence Dimension	Human Pharmacokinetics and Target Engagement
Target Compound Data	t1/2: 13-15 hours; Target Engagement: >90% at Day 14
Comparator Or Baseline	GSK2982772: t1/2: 2-3 hours; Target Engagement: >90% inhibition of pS166 RIPK1 (ex vivo)
Quantified Difference	Ocadusertib's half-life is approximately 5-7.5 times longer than GSK2982772
Conditions	Phase 1 studies in healthy human subjects with multiple once-daily oral dosing

Why This Matters

A longer half-life enables more consistent 24-hour target coverage with once-daily dosing, which is crucial for treating chronic inflammatory diseases. Shorter half-life inhibitors may require multiple daily doses or risk trough-level target disengagement, potentially reducing efficacy. This is a key consideration for experimental design requiring sustained pathway inhibition.

• [1] Hanson, E. et al. Early Development of Ocadusertib, a Selective Receptor-Interacting Serine/Threonine-Protein Kinase 1 Inhibitor. ACR Meeting Abstracts, 2024. View Source
• [2] Larvol. News - RIPK1 inhibitor. (citing Phase 1 target engagement data for ocadusertib). View Source
• [3] Harris, P.A. et al. Discovery of a First-in-Class Receptor Interacting Protein 1 (RIP1) Kinase Specific Clinical Candidate (GSK2982772) for the Treatment of Inflammatory Diseases. J Med Chem, 2017. View Source

Kinome-Wide Selectivity

Ocadusertib has demonstrated robust efficacy in the Sharpincpdm mouse model of chronic proliferative dermatitis, a stringent model of RIPK1-driven inflammation. This provides a validated in vivo phenotype for cross-study comparisons [1].

Kinome Selectivity

Cross-study comparable

105 kinases at 10 µM; no RIPK2/RIPK3 inhibition

RIPK1-selective profile; consistent with allosteric binding mode.

Different assay technologies preclude direct numeric selectivity comparison.

Evidence Dimension	In Vivo Efficacy (Chronic Dermatitis Model)
Target Compound Data	Robust reduction in dermatitis severity
Comparator Or Baseline	Not Applicable (Class-level inference)
Quantified Difference	Significant reduction in severity score (qualitative statement from primary source)
Conditions	Sharpincpdm mouse model of chronic proliferative dermatitis

Why This Matters

Demonstrated efficacy in a complex, disease-relevant in vivo model confirms that the compound's high in vitro potency and selectivity translate to a meaningful therapeutic effect on RIPK1-driven pathology. This provides a higher degree of confidence for researchers planning in vivo experiments compared to compounds only characterized in vitro.

• [1] Hanson, E. et al. Early Development of Ocadusertib, a Selective Receptor-Interacting Serine/Threonine-Protein Kinase 1 Inhibitor. ACR Meeting Abstracts, 2024. View Source

Ocadusertib Application Scenarios

Chronic Inflammation Models with Simplified Dosing

For in vitro studies focused on RIPK1-dependent necroptosis, particularly in human cell lines like U937, Ocadusertib offers >10-fold higher potency compared to the clinical candidate GSK2982772 in a direct head-to-head assay [1]. This allows researchers to use lower compound concentrations, thereby minimizing the risk of off-target effects and ensuring a cleaner pharmacological profile. Its high selectivity, with no significant inhibition of 105 other kinases at 10 µM, further supports its use as a precise chemical probe [2].

RIPK1-Specific Necroptosis Deconvolution

Ocadusertib is an excellent candidate for long-term in vivo studies in rodent models of chronic inflammation (e.g., Sharpincpdm dermatitis) [2]. Its long human half-life (13-15 hours) predicts sustained target coverage with once-daily dosing, a key advantage over shorter half-life RIPK1 inhibitors like GSK2982772 (t1/2: 2-3 hours) [2][3]. This pharmacokinetic profile simplifies dosing regimens in animal models and better models the desired therapeutic profile for chronic human diseases like rheumatoid arthritis.

Whole Blood Pharmacodynamic Studies

Given its advanced clinical stage (Phase 2 for rheumatoid arthritis), well-characterized preclinical and Phase 1 data package, and the availability of comparative data against key clinical candidates, Ocadusertib serves as an ideal benchmark reference compound for RIPK1 drug discovery and translational research [2][4]. Using a well-validated reference standard with a known selectivity and safety profile allows for more robust comparisons of novel chemical entities.

Sharpincpdm Dermatitis Model Efficacy

Ocadusertib potently inhibits TNF/zVAD-induced cell death in a physiologically relevant human whole blood assay (IC50 = 7-9 nM) [2]. This assay is a translational bridge between cell-free biochemical assays and in vivo studies. Researchers can use this data point to estimate clinically relevant exposure levels needed to suppress inflammatory cell death, providing a valuable benchmark for studies exploring the role of RIPK1 in human immune cell function.

Application

Selection Property

Validation Focus

Chronic inflammation model studies

Long half-life PK profile

Sustained target coverage in rodent/large-animal models

RIPK1-specific necroptosis deconvolution

Allosteric RIPK1 selectivity (RIPK2/RIPK3 clean)

RIPK1-dependent signaling confirmation, knockout rescue

Whole blood pharmacodynamic biomarker studies

High whole blood target engagement

PK/PD relationship and ex vivo target coverage modeling

Sharpincpdm chronic dermatitis model

Reported model-response endpoint context

Dermatitis severity endpoint monitoring

• [1] Researchers design highly selective RIPK1 inhibitors with dual 'allosteric + competitive' mode of action. Bioon News, Dec 21, 2021. View Source
• [2] Hanson, E. et al. Early Development of Ocadusertib, a Selective Receptor-Interacting Serine/Threonine-Protein Kinase 1 Inhibitor. ACR Meeting Abstracts, 2024. View Source
• [3] Harris, P.A. et al. Discovery of a First-in-Class Receptor Interacting Protein 1 (RIP1) Kinase Specific Clinical Candidate (GSK2982772) for the Treatment of Inflammatory Diseases. J Med Chem, 2017. View Source
• [4] Rigel Pharmaceuticals. Ocadusertib (RIPK1 Inhibitor) Pipeline Page. View Source